Cas no 94650-90-5 (Benzenetriol, dichloro-)

• Product Name: Benzenetriol, dichloro-
• CAS No: 94650-90-5
• MF: C₆H₄Cl₂O₃
• MW: 195.000160217285
• CID: 752200
• PubChem ID: 22413239
• Update Time: 2025-04-19

Benzenetriol, dichloro- Chemical and Physical Properties

Names and Identifiers

• Benzenetriol, dichloro-
• 4,5-dichlorobenzene-1,2,3-triol
• Dichlorobenzenetriol
• 94650-90-5
• dichlorotrihydroxybenzene
• DTXSID80915385
• SCHEMBL9099561

• Inchi： 1S/C6H4Cl2O3/c7-2-1-3(9)5(10)6(11)4(2)8/h1,9-11H
• InChI Key： CVMRNRNQVCVUIZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=C1O)O)O)Cl

Computed Properties

• Exact Mass: 193.9537494g/mol
• Monoisotopic Mass: 193.9537494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 60.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives